8-Bromoguanosine
8-Bromoguanosine
8-Bromoguanosine is a brominated derivative of guanosine. Purine nucleobases with bromine at position eight are known to preferentially adopt the syn conformation as nucleosides and, thus, can be used to reduce the conformational heterogeneity of RNA to potentially enhance its function. It is reported to activate lymphocytes through an intracellular mechanism to exert immunostimulatory effects.
Brand Name:
Vulcanchem
CAS No.:
4016-63-1
VCID:
VC0014676
InChI:
InChI=1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1
SMILES:
C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)N=C2Br)O)O)O
Molecular Formula:
C10H12BrN5O5
Molecular Weight:
362.14 g/mol
8-Bromoguanosine
CAS No.: 4016-63-1
Reference Standards
VCID: VC0014676
Molecular Formula: C10H12BrN5O5
Molecular Weight: 362.14 g/mol
| CAS No. | 4016-63-1 |
|---|---|
| Product Name | 8-Bromoguanosine |
| Molecular Formula | C10H12BrN5O5 |
| Molecular Weight | 362.14 g/mol |
| IUPAC Name | 2-amino-8-bromo-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one |
| Standard InChI | InChI=1S/C10H12BrN5O5/c11-9-13-3-6(14-10(12)15-7(3)20)16(9)8-5(19)4(18)2(1-17)21-8/h2,4-5,8,17-19H,1H2,(H3,12,14,15,20)/t2-,4-,5-,8-/m1/s1 |
| Standard InChIKey | ASUCSHXLTWZYBA-UMMCILCDSA-N |
| Isomeric SMILES | C([C@@H]1[C@H]([C@H]([C@@H](O1)N2C3=C(C(=O)N=C(N3)N)N=C2Br)O)O)O |
| SMILES | C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)N=C2Br)O)O)O |
| Canonical SMILES | C(C1C(C(C(O1)N2C3=C(C(=O)N=C(N3)N)N=C2Br)O)O)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 8-Bromoguanosine is a brominated derivative of guanosine. Purine nucleobases with bromine at position eight are known to preferentially adopt the syn conformation as nucleosides and, thus, can be used to reduce the conformational heterogeneity of RNA to potentially enhance its function. It is reported to activate lymphocytes through an intracellular mechanism to exert immunostimulatory effects. |
| Synonyms | 2-Amino-8-bromo-6-hydroxypurine Riboside; NSC 174257; NSC 79211; |
| PubChem Compound | 92977 |
| Last Modified | Nov 12 2021 |
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